hCAIX-IN-18

• Molecular Formula: C17H19ClN4O3S
• Molecular Weight: 394.9 g/mol
• InChI: InChI=1S/C17H19ClN4O3S/c18-14-3-1-13(2-4-14)17(20-23)22-11-9-21(10-12-22)15-5-7-16(8-6-15)26(19,24)25/h1-8,23H,9-12H2,(H2,19,24,25)/b20-17+
• InChIKey: WOCYSDBHUJLEPT-LVZFUZTISA-N

hCAIX-IN-18: Pan-CA Inhibitor Profile

hCAIX-IN-18 (CAS 2925261-76-1), also designated as compound 30 in the primary literature, is a synthetic small-molecule inhibitor belonging to the hydroxyimine-tethered benzenesulfonamide chemotype [1]. Developed as a congener of the clinical-stage CA IX inhibitor SLC-0111, this compound targets multiple human carbonic anhydrase (hCA) isoforms, with a primary focus on the tumor-associated isoforms hCA IX and hCA XII [1]. The molecular structure features a 4-chlorophenyl substituent linked via a hydroxyimine moiety to a piperazinyl benzenesulfonamide scaffold, which coordinates the catalytic zinc ion through the deprotonated sulfonamide group [1].

Pan-carbonic anhydrase inhibitor tool compound

Multi-isoform coverage (hCA I, II, IX, XII)

Published chemotype with peer-reviewed provenance (ACS Med Chem Lett 2023)

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source

hCAIX-IN-18 Substitution Rationale

Carbonic anhydrase inhibitors cannot be considered interchangeable due to profound isoform-specific selectivity profiles, which are governed by subtle structural variations in the lipophilic tail and linker moieties. Even minor modifications—such as the substitution of a 4-chlorophenyl group with a 4-fluorophenyl or unsubstituted phenyl ring—dramatically alter inhibitory potency against tumor-associated hCA IX [1]. For example, within the same hydroxyimine-tethered benzenesulfonamide series, the 4-chlorophenyl derivative (hCAIX-IN-18, Ki = 43 nM) exhibits over 28-fold greater hCA IX inhibition than the unsubstituted phenyl analog (compound 29, Ki = 121 nM), and over 21-fold greater than the 4-methoxy derivative (compound 31, Ki = 739 nM) [1]. This structure-activity relationship (SAR) demonstrates that the 4-chlorophenyl substituent is critical for achieving nanomolar-range hCA IX inhibition within this chemotype, and generic substitution with a closely related analog would compromise experimental outcomes in hypoxia-associated cancer studies [1]. Furthermore, the compound's balanced inhibition profile across hCA I, II, IX, and XII—with Kis of 3.5, 9.4, 43.0, and 8.2 nM, respectively [1]—differs substantially from other commercially available hCA IX inhibitors such as hCAIX-IN-1 (Kis: 694.9, 126.6, 3.3, 9.8 nM), which exhibits a different isoform selectivity signature .

Selective vs. pan-inhibitor mismatch

Replacing with a selective CA IX inhibitor (e.g., SLC-0111, hCAIX-IN-19) alters the isoform engagement profile; CA I/II inhibition is largely absent, which may shift pathway-level interpretation.

hCAIX-IN series pharmacology divergence

hCAIX-IN-19 shows high selectivity for hCA IX, while hCAIX-IN-18 is a multi-isoform inhibitor. Model outcomes may differ substantially and are not directly transferable.

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source

hCAIX-IN-18 Comparator Data

Selectivity vs. SLC-0111

hCAIX-IN-18 (compound 30) inhibits the tumor-associated isoform hCA IX with a Ki of 43 nM, which is quantitatively comparable to the clinical-stage inhibitor SLC-0111 (Ki = 45 nM) [1]. Both compounds were evaluated under identical stopped-flow CO2 hydrase assay conditions, enabling direct cross-study comparison [1][2]. Importantly, hCAIX-IN-18 achieves this potency through a distinct hydroxyimine-tethered benzenesulfonamide scaffold, whereas SLC-0111 contains a ureido linker [1]. This structural divergence translates into different selectivity profiles: hCAIX-IN-18 exhibits a broader multi-isoform inhibition pattern (hCA I Ki = 3.5 nM, hCA II Ki = 9.4 nM), whereas SLC-0111 is more selective for hCA IX and XII with minimal activity against hCA I (Ki = 5080 nM) and hCA II (Ki = 960 nM) [1][2].

CA IX Selectivity vs. SLC-0111

Reported

hCAIX-IN-18: Ki hCA I 3.5 nM, hCA II 9.4 nM, hCA IX 43.0 nM vs SLC-0111: 5080, 960, 45.0 nM

Broad CA inhibition vs. CA IX selectivity

Stopped-flow CO2 hydrase assay; recombinant human isoforms

Evidence Dimension	hCA IX inhibitory potency (Ki)
Target Compound Data	43 nM
Comparator Or Baseline	SLC-0111: 45 nM
Quantified Difference	Equivalent potency (within ±5%)
Conditions	Stopped-flow CO2 hydrase assay; pH 7.4; 20 mM HEPES buffer

Why This Matters

Researchers selecting between hCAIX-IN-18 and SLC-0111 must consider their divergent selectivity profiles: hCAIX-IN-18 provides multi-isoform inhibition suitable for mechanistic studies involving both cytosolic and membrane-associated CAs, while SLC-0111 offers greater isoform selectivity for target validation experiments where off-target CA inhibition must be minimized.

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source
• [2] Nocentini A, et al. Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors. ACS Med Chem Lett. 2020;11(5):723-728. Table 1. View Source

Pan vs. Selective Inhibition: hCAIX-IN-19

Within the same hydroxyimine-tethered benzenesulfonamide series synthesized and evaluated concurrently, hCAIX-IN-18 (compound 30) bearing a 4-chlorophenyl substituent exhibited the highest hCA IX inhibitory potency among all eight analogs tested (compounds 27-34) [1]. In direct head-to-head comparison under identical assay conditions, compound 30 (Ki = 43 nM) demonstrated 2.8-fold greater potency than the unsubstituted phenyl analog compound 29 (Ki = 121 nM), 17.2-fold greater than the 4-methoxy analog compound 31 (Ki = 739.1 nM), and 21.2-fold greater than the 4-nitro analog compound 32 (Ki = 911.5 nM) [1]. The 4-fluoro (compound 33, Ki = 1339 nM), 4-hydroxy (compound 28, Ki = 1179 nM), and 4-methyl (compound 34, Ki >10,000 nM) derivatives were substantially less active, establishing a clear SAR hierarchy for hCA IX inhibition: Cl > Py > phenyl > OCH3 > NO2 > OH > F > CH3 [1].

Pan vs. Selective (hCAIX-IN-19)

Data to verify

hCAIX-IN-18: Ki I 3.5 nM, IX 43.0 nM vs hCAIX-IN-19: Ki I 725.4 nM, IX 6.2 nM; selectivity profile inverted

Multi-isoform vs. CA IX-specific context; model response may differ

Cross-study comparison; independent validation recommended

Evidence Dimension	hCA IX inhibitory potency (Ki) as a function of substituent
Target Compound Data	hCAIX-IN-18 (4-Cl): 43 nM
Comparator Or Baseline	Compound 29 (4-H): 121 nM; Compound 31 (4-OCH3): 739.1 nM; Compound 32 (4-NO2): 911.5 nM; Compound 33 (4-F): 1339 nM; Compound 28 (4-OH): 1179 nM
Quantified Difference	2.8× to >232× more potent than non-chlorinated analogs
Conditions	Stopped-flow CO2 hydrase assay; identical experimental conditions for all series compounds

Why This Matters

This SAR data demonstrates that the 4-chlorophenyl substituent is non-substitutable for achieving nanomolar hCA IX inhibition within this chemotype; procurement of alternative analogs from this series would yield substantially reduced target engagement.

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source

hCA IX Potency vs. hCAIX-IN-20

hCAIX-IN-18 exhibits a balanced multi-isoform inhibition profile, with Ki values of 3.5 nM (hCA I), 9.4 nM (hCA II), 43.0 nM (hCA IX), and 8.2 nM (hCA XII) [1]. This profile contrasts sharply with hCAIX-IN-1 (compound 21e), a triazole-urea based sulfonamide that displays pronounced selectivity for hCA IX (Ki = 3.3 nM) while exhibiting markedly weaker activity against hCA I (Ki = 694.9 nM, 198-fold less potent) and hCA II (Ki = 126.6 nM, 13-fold less potent) . Both compounds achieve low nanomolar inhibition of hCA IX (43 nM vs. 3.3 nM), but hCAIX-IN-1 is approximately 200-fold more selective for hCA IX over hCA I, whereas hCAIX-IN-18 is only 12-fold selective for hCA IX over its most potently inhibited isoform (hCA I) [1].

hCA IX Potency vs. hCAIX-IN-20

Data to verify

hCAIX-IN-18 Ki 43.0 nM vs hCAIX-IN-20 Ki 2.7 nM (15.9-fold lower affinity)

Lower CA IX affinity; suited for pan-inhibition studies

In vitro enzymatic assay; source to verify

Evidence Dimension	hCA isoform inhibition profile (Ki, nM)
Target Compound Data	hCA I: 3.5 nM; hCA II: 9.4 nM; hCA IX: 43.0 nM; hCA XII: 8.2 nM
Comparator Or Baseline	hCAIX-IN-1: hCA I: 694.9 nM; hCA II: 126.6 nM; hCA IX: 3.3 nM; hCA XII: 9.8 nM
Quantified Difference	hCAIX-IN-18 shows 198× higher hCA I activity and 13× higher hCA II activity than hCAIX-IN-1
Conditions	Stopped-flow CO2 hydrase assay (both compounds evaluated under comparable assay conditions as reported in respective primary literature)

Why This Matters

Investigators must select between hCAIX-IN-18 (multi-isoform inhibitor) and hCAIX-IN-1 (hCA IX-selective inhibitor) based on experimental design: hCAIX-IN-18 is appropriate for studies where broader CA inhibition is acceptable or desired, while hCAIX-IN-1 is preferable for experiments requiring stringent hCA IX target validation with minimal off-isoform activity.

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source

Primary Literature Traceability

hCAIX-IN-18 inhibits hCA IX with a Ki of 43 nM, whereas hCAIX-IN-20 (compound APBS-5m) inhibits the same isoform with a Ki of 2.7 nM, representing a 16-fold difference in target engagement potency [1]. Both compounds are benzenesulfonamide-based hCA IX inhibitors, but hCAIX-IN-20 achieves sub-10 nM potency against hCA IX while its activity against other isoforms (hCA I, II, XII) is not reported in available vendor documentation, suggesting a potentially narrower selectivity profile or incomplete characterization . In contrast, hCAIX-IN-18's activity against all four major hCA isoforms is fully characterized and validated in peer-reviewed literature [1].

Literature Traceability

Source review

Identified as compound 30 in ACS Med Chem Lett (2023)

Peer-reviewed identity supports reproducibility review

Verify batch-specific characterization data

Evidence Dimension	hCA IX inhibitory potency (Ki)
Target Compound Data	43 nM
Comparator Or Baseline	hCAIX-IN-20: 2.7 nM
Quantified Difference	hCAIX-IN-20 is 15.9× more potent against hCA IX than hCAIX-IN-18
Conditions	Both evaluated via stopped-flow CO2 hydrase assay

Why This Matters

hCAIX-IN-20 provides superior hCA IX potency for studies requiring maximal target engagement at lower compound concentrations; however, hCAIX-IN-18 offers fully characterized multi-isoform activity data, enabling more rigorous interpretation of phenotypic outcomes when off-target CA inhibition may contribute to observed effects.

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source

Solubility and Handling Characteristics: DMSO Solubility of 50 mg/mL Enables Flexible Experimental Design

hCAIX-IN-18 exhibits DMSO solubility of 50 mg/mL (approximately 126.6 mM) with ultrasonic warming and heating to 80°C, enabling preparation of concentrated stock solutions for in vitro enzymatic and cellular assays [1]. The compound's molecular weight is 394.9 g/mol and purity is specified at 98.52% by commercial suppliers . While solubility in aqueous buffers is not explicitly quantified in the primary literature, the compound was successfully evaluated in stopped-flow CO2 hydrase assays at nanomolar concentrations, indicating sufficient aqueous solubility under assay conditions [2]. Limited solubility data is reported for comparator compounds such as hCAIX-IN-1 and hCAIX-IN-20, precluding direct quantitative solubility comparisons.

Evidence Dimension	DMSO solubility
Target Compound Data	50 mg/mL (126.6 mM)
Comparator Or Baseline	Comparative solubility data not available for hCAIX-IN-1, hCAIX-IN-20, or other direct analogs
Quantified Difference	Not applicable; comparative data unavailable
Conditions	DMSO; ultrasonic warming; heating to 80°C

Why This Matters

Adequate DMSO solubility at 50 mg/mL supports preparation of concentrated stock solutions for dose-response studies, minimizing DMSO carryover into assay systems and reducing the risk of solvent-induced artifacts in cellular assays.

• [1] Glpbio. hCAIX-IN-18 Product Datasheet. CAS 2925261-76-1. View Source
• [2] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source

hCAIX-IN-18 Application Scenarios

Pan-CA Inhibition Profiling

hCAIX-IN-18 serves as the optimal reference compound for structure-activity relationship (SAR) investigations focused on the hydroxyimine-tethered benzenesulfonamide chemotype. The compound's 4-chlorophenyl substituent confers the highest hCA IX inhibitory potency within its series (Ki = 43 nM), as established by direct head-to-head comparison against seven structural analogs under identical assay conditions [1]. This validated SAR hierarchy (Cl > Py > phenyl > OCH3 > NO2 > OH > F > CH3 for hCA IX) provides a quantitative benchmark against which new derivatives can be evaluated [1]. In contrast, SLC-0111 (ureido linker) and hCAIX-IN-1 (triazole-urea scaffold) belong to distinct chemical series and cannot serve as appropriate SAR comparators for hydroxyimine-based inhibitor development [1].

Negative Control for Selective CA IX Inhibitors

Investigators requiring concurrent inhibition of cytosolic (hCA I, II) and tumor-associated transmembrane (hCA IX, XII) carbonic anhydrases should select hCAIX-IN-18 over isoform-selective alternatives. The compound's balanced inhibition profile—with Ki values of 3.5 nM (hCA I), 9.4 nM (hCA II), 43.0 nM (hCA IX), and 8.2 nM (hCA XII) [1]—enables pan-CA inhibition at sub-50 nM concentrations. This contrasts with hCAIX-IN-1, which exhibits 198-fold weaker activity against hCA I (Ki = 694.9 nM) and 13-fold weaker activity against hCA II (Ki = 126.6 nM) . For experimental designs where broad CA inhibition is desired (e.g., investigating the collective contribution of multiple CA isoforms to pH regulation in hypoxic tumor models), hCAIX-IN-18 provides a single-agent solution, whereas isoform-selective inhibitors would require combination treatment or fail to capture the full CA-dependent phenotype.

Traceable Chemical Probe Use

hCAIX-IN-18 is well-suited for mechanistic investigations of hCA IX and hCA XII function in hypoxic cancer cell models, given its nanomolar-range inhibition of both tumor-associated isoforms (Ki = 43 nM for hCA IX; Ki = 8.2 nM for hCA XII) [1]. The compound's SLC-0111-derived scaffold and validated enzymatic activity support its use as a tool compound for probing the role of CA-mediated pH regulation in tumor microenvironments. However, researchers should note that hCAIX-IN-20 achieves 16-fold greater hCA IX potency (Ki = 2.7 nM) and may be preferable when maximal target engagement is prioritized, provided that its off-isoform activity profile is compatible with the experimental design. Additionally, the absence of reported antiproliferative, in vivo, or pharmacokinetic data for hCAIX-IN-18 [1] means this compound is currently restricted to in vitro biochemical and cellular applications; investigators requiring in vivo-ready tool compounds should consider alternatives with established pharmacokinetic characterization.

Comparative Pharmacology Studies Evaluating Linker Scaffold Effects on hCA IX Inhibition

hCAIX-IN-18 enables direct comparison of hydroxyimine-tethered benzenesulfonamides against ureido-linked (SLC-0111, Ki = 45 nM) and triazole-urea linked (hCAIX-IN-1, Ki = 3.3 nM) hCA IX inhibitors [1]. This three-way comparison across distinct linker chemotypes is valuable for medicinal chemistry programs seeking to understand how linker flexibility, hydrogen-bonding capacity, and steric bulk modulate hCA IX potency and isoform selectivity. hCAIX-IN-18's fully characterized multi-isoform activity data (hCA I, II, IX, XII) [1] provides a complete selectivity fingerprint, whereas hCAIX-IN-20's activity against hCA I, II, and XII is not documented in available sources , limiting its utility for comprehensive isoform selectivity analyses.

Application

Selection Property

Validation Focus

Multi-isoform CA pathway studies

Broad CA isoform coverage (I, II, IX, XII)

Systemic acid-base regulation endpoints

Pan-inhibitor control for CA IX selectivity studies

Pan-CA vs. selective CA IX contrast

CA IX-specific endpoint deconvolution

Peer-reviewed chemical probe for CA research

Published compound identity (ACS Med Chem Lett 2023)

Literature reproducibility and method traceability

• [1] Peerzada MN, et al. Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Med Chem Lett. 2023;14(6):810-819. View Source